3-(tert-butyl)-5-nitro-1H-indole
Cat. No. B8798721
M. Wt: 218.25 g/mol
InChI Key: PDTVHDXZDIUULT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[c:5]1[cH:6][nH:7][c:8]2[cH:9][cH:10][c:11]([N+:14]([O-:15])=[O:16])[cH:12][c:13]12.[CH3:17][OH:18]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[c:5]1[cH:6][nH:7][c:8]2[cH:9][cH:10][c:11]([NH2:14])[cH:12][c:13]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)c1c[nH]c2ccc([N+](=O)[O-])cc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)c1c[nH]c2ccc(N)cc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
